Cas no 274693-27-5 (Ticagrelor)

Ticagrelor is a reversible oral antiplatelet agent that rapidly inhibits ADP-induced platelet activation and aggregation through non-competitive antagonism of the P2Y12 receptor. This leads to improved outcomes in patients with acute coronary syndromes, reducing ischemic events while minimizing bleeding risks. Its fast onset and consistent efficacy make it an attractive option for cardiovascular management.

Ticagrelor structure

Product Name:Ticagrelor

CAS No:274693-27-5

MF:C₂₃H₂₈F₂N₆O₄S

MW:522.568030357361

MDL:MFCD09954148

CID:67422

PubChem ID:9871419

Update Time:2025-08-22

Ticagrelor Chemical and Physical Properties

Names and Identifiers

- Ticagrelor
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C 126532XX
- AZD 6140
- AZD-6140
- Brilinta
- Brilique
- TICARGRELOR
- Ticagrelor Impurity 81
- (1S,2S,3R,5S)-3-(7-(((1R,2S)
- AZD6140
- [14C]-Ticagrelor
- GLH0314RVC
- C23H28F2N6O4S
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)
- A850981
- J-524969
- Ticagrelor (Brilinta,AZD6140)
- s4079
- TICAGRELOR (USP-RS)
- J-016772
- Ticagrelor Form
- TICAGRELOR [EMA EPAR]
- TICAGRELOR [EP MONOGRAPH]
- compound 17 [PMID: 17827008]
- (1S,2S,3R,5S)-3-(7-(((1S,2S)-2-(3,4-difluorophenyl)cyclopropyl)aMino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyriMidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- NCGC00379052-01
- DTXSID901009337
- 1,2-Cyclopentanediol, 3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)-, (1S,2S,3R,5S)-
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-D1,2-Cyclopentanediolifluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol
- AR-C 126532XX;AZD6140
- CHEBI:68558
- Ticagrelor- Bio-X
- EX-A503
- BDBM50397205
- CHEMBL398435
- TICAGRELOR [JAN]
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-propylsulfanyltriazolo[5,4-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- ticagrelorum
- (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-difluorophenyl)cyclopropyl)amino)-5-(propylsulfanyl)-3H-(1,2,3)triazolo(4,5-d)pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- (1S,2S,3R,5S)-3-[7-[[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- AR-C126532XX
- AR-C126532
- HSDB 8306
- AS-19943
- Ticagrelor [USAN:INN:BAN]
- OEKWJQXRCDYSHL-FNOIDJSQSA-N
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2 diol
- (1s,2s,3r,5s)-3-[7-[[(1r,2s)-2-(3,4-difluorophenyl)-cyclopropyl]amino]-5-(propylthio)-3h-[1,2,3]-triazolo[4,5-d]pyrimidine-3-yl]-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- NCGC00379052-02
- TICAGRELOR [MART.]
- Z2235802088
- HY-10064
- B01AC24
- (1S,2S,3R,5S)-3-[7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DTXCID501436166
- TICAGRELOR [MI]
- TICAGRELOR [USP-RS]
- CS-0619
- AKOS015900739
- AM85693
- EN300-19659674
- TICAGRELOR [INN]
- NS00098771
- D09017
- TICAGRELOR (MART.)
- Ticagrelor [USAN]
- SCHEMBL1979652
- TICAGRELOR (EP MONOGRAPH)
- 1,2-Cyclopentanediol,3-[7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)-,(1S,2S,3R,5S)-
- compound 17 (PMID: 17827008)
- Brilinta (TN)
- (1S,2S,3R,5S)-3-(7-(((1R)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- MFCD09954148
- AB01565855_02
- (1S,2S,3R,5S)-3-(7-((1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy) cyclopentane-1,2-diol
- 274693-27-5
- Ticagrelor (JAN/USAN/INN)
- EX-6274
- TICAGRELOR [VANDF]
- TICAGRELOR [ORANGE BOOK]
- TICAGRELOR [WHO-DD]
- BT164470
- CCG-269870
- UNII-GLH0314RVC
- Possia
- GTPL1765
- Q420542
- AC-24755
- (1S,2S,3R,5S)-3-[7-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropylamino]-5-(propylthio)- 3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- DB08816
- (1S,2S,3R,5S)-3-(7-{[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino}-5-(propylsulfanyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol
- HMS3885B03
- NCGC00379052-04
- MDL： MFCD09954148
- Inchi： 1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-9-12(15)11-3-4-13(24)14(25)8-11)18-22(28-23)31(30-29-18)16-10-17(35-6-5-32)20(34)19(16)33/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
- InChI Key： OEKWJQXRCDYSHL-FNOIDJSQSA-N
- SMILES： S(CCC)C1N=C2C(=C(N=1)N[C@@H]1C[C@H]1C1C=CC(=C(C=1)F)F)N=NN2[C@@H]1C[C@@H]([C@H]([C@H]1O)O)OCCO

Computed Properties

Exact Mass: 522.18600
Monoisotopic Mass: 522.18608089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 36
Rotatable Bond Count: 10
Complexity: 736
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2
Topological Polar Surface Area: 164

Experimental Properties

Density: 1.67
Melting Point: 149-154 °C
Boiling Point: 777.551°C at 760 mmHg
Flash Point: 45°C(Lit.)
Refractive Index: 1.74
Solubility: DMSO 105 mg/mL Water <1 mg/mL Ethanol 53 mg/mL
PSA: 163.74000
LogP: 2.08670

Ticagrelor Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： 24/25
Storage Condition：4°C, protect from light, stored under nitrogen

Ticagrelor Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ticagrelor Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	092974-250mg	Ticagrelor	274693-27-5	95+%	250mg	3168CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	092974-1g	Ticagrelor	274693-27-5	95+%	1g	6419CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-OA699-25mg	Ticagrelor	274693-27-5	≥98%	25mg	69.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-OA699-100mg	Ticagrelor	274693-27-5	≥98%	100mg	184.0CNY	2021-07-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125095-100mg	Ticagrelor	274693-27-5	≥98%	100mg	￥101.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125095-250mg	Ticagrelor	274693-27-5	≥98%	250mg	¥261.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125095-500mg	Ticagrelor	274693-27-5	≥98%	500mg	¥417.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125095-1g	Ticagrelor	274693-27-5	≥98%	1g	¥621.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125095-25mg	Ticagrelor	274693-27-5	≥98%	25mg	¥66.90	2023-08-31
S e l l e c k ZHONG GUO	S4079-10mM (1mL in DMSO)	Ticagrelor	274693-27-5	99.88%	10mM (1mL in DMSO)	¥1065.54	2023-09-15

Ticagrelor Production Method

Ticagrelor Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:274693-27-5)Ticagrelor

Order Number:LE883;LE25473432

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:39

Price ($):discuss personally

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:274693-27-5)TICAGRELOR

Order Number:sfd11275

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Ticagrelor Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

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